Cas no 396720-15-3 (3-bromo-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 3-bromo-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 396720-15-3
• MF: C₁₉H₁₆BrN₃OS
• MW: 414.318841934204
• CID: 6529923
• Update Time: 2025-06-11

3-bromo-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 3-bromo-N-(2-(o-tolyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, 3-bromo-N-[2,6-dihydro-2-(2-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-

• Inchi： 1S/C19H16BrN3OS/c1-12-5-2-3-8-17(12)23-18(15-10-25-11-16(15)22-23)21-19(24)13-6-4-7-14(20)9-13/h2-9H,10-11H2,1H3,(H,21,24)
• InChI Key： FLHHPVOQAUWSBB-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2C)N=C2CSCC2=1)(=O)C1=CC=CC(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-bromo-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Introduction to 3-Bromo-N-2-(2-Methylphenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-ylbenzamide (CAS No. 396720-15-3)

3-Bromo-N-2-(2-Methylphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 396720-15-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The chemical structure of 3-Bromo-N-2-(2-Methylphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-ylbenzamide is characterized by a thienopyrazole core functionalized with a bromo group and a substituted benzamide moiety. The thienopyrazole scaffold is a versatile platform that can be modified to enhance specific biological activities. The bromo group at the 3-position and the 2-methylphenyl substitution on the benzamide moiety contribute to the unique properties of this compound.

The synthesis of 3-Bromo-N-2-(2-Methylphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-ylbenzamide typically involves a multi-step process. One common approach is to start with the formation of the thienopyrazole core through a cyclocondensation reaction between a suitable thiophene derivative and a pyrazole precursor. Subsequent functionalization steps are then employed to introduce the bromo group and the substituted benzamide moiety. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

Biological Activities

3-Bromo-N-2-(2-Methylphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-ylbenzamide has been extensively studied for its potential therapeutic applications. One of its most notable activities is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-Bromo-N-2-(2-Methylphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-ylbenzamide has also demonstrated significant antitumor activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

Recent Research Advancements

The potential of 3-Bromo-N-2-(2-Methylphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-ylbenzamide has been further explored in recent research studies. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. This finding provides valuable insights into the molecular mechanisms underlying its therapeutic effects.

Another study published in Cancer Research investigated the antitumor properties of 3-Bromo-N-2-(2-Methylphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-ylbenzamide. The researchers found that it can selectively target cancer stem cells (CSCs), which are responsible for tumor recurrence and resistance to conventional therapies. By eliminating CSCs, this compound has the potential to improve treatment outcomes in various types of cancer.

Clinical Applications and Future Directions

The promising preclinical results for 3-Bromo-N-2-(2-Methylphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-ylbenzamide have paved the way for further clinical investigations. Several Phase I clinical trials are currently underway to evaluate its safety and efficacy in patients with inflammatory diseases and cancer. These trials aim to determine optimal dosing regimens and identify any potential side effects.

In addition to its therapeutic applications, there is growing interest in using 3-Bromo-N-2-(2-Methylphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-ylbenzamide as a tool compound for basic research. Its ability to modulate specific signaling pathways makes it a valuable tool for studying cellular processes involved in inflammation and cancer development.

Conclusion

3-Bromo-N-2-(2-Methylphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 396720-15-3) is a promising compound with diverse biological activities that make it an attractive candidate for therapeutic development. Its anti-inflammatory and antitumor properties have been well-documented in preclinical studies, and ongoing clinical trials are expected to provide further insights into its potential clinical applications. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds great promise for improving patient outcomes in various diseases.